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Compound of Interest

Compound Name: Methoxy-PMS
CAS No.: 65162-13-2
Cat. No.: B163039
Get Quote
Introduction

Methoxy-PMS (1-Methoxyphenazine methosulfate) is a stable electron mediator commonly
employed in various biological assays, particularly those involving the reduction of tetrazolium
salts like WST-8, MTT, and XTT to their colored formazan products.[1] Its enhanced stability
compared to phenazine methosulfate (PMS) makes it a preferred reagent in cell viability,
cytotoxicity, and enzyme activity assays.[2][3][4] This document provides a detailed protocol for
the preparation of Methoxy-PMS stock solutions for use in research and drug development
settings.

Chemical Properties and Data

A thorough understanding of the physicochemical properties of Methoxy-PMS is crucial for its
proper handling and use. The key quantitative data are summarized in the table below for easy
reference.
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Property

Value

Citations

Full Chemical Name

1-Methoxy-5-
methylphenazinium methyl

sulfate

[2]

Synonyms

Methoxy-PMS, 1-Methoxy
PMS

[5]16]

Molecular Formula C15H16N20sS [7]
Molecular Weight 336.36 g/mol [7]

Dark red to reddish-purple
Appearance

crystalline powder

Solubility (DMSO)

18 mg/mL (53.51 mM) to 67
mg/mL (199.19 mM) with
sonication

[6]7]

Solubility (Water)

1 mg/mL (2.97 mM) to 6.67
mg/mL (19.83 mM) with
sonication

[5](8]

Storage (Powder)

-20°C for up to 3 years

[6]7]

Storage (Solution)

-80°C for up to 1 year; -20°C

for up to 6 months

[5]17]

Experimental Protocols

Materials

o Methoxy-PMS powder

Vortex mixer

Anhydrous Dimethyl sulfoxide (DMSO)
Sterile, deionized, or distilled water

Sterile microcentrifuge tubes or vials
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Sonicator (optional, but recommended for higher concentrations)

Calibrated analytical balance

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 20 mM Methoxy-PMS Stock
Solution in DMSO

This protocol describes the preparation of a 20 mM stock solution, a commonly used
concentration for subsequent dilution into working solutions for cell-based assays.

e Pre-weighing Preparation: Before handling Methoxy-PMS powder, ensure you are wearing
appropriate PPE. It is recommended to work in a well-ventilated area or a chemical fume
hood.

» Weighing Methoxy-PMS: Tare a sterile microcentrifuge tube on a calibrated analytical
balance. Carefully weigh out 6.73 mg of Methoxy-PMS powder into the tube.

» Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the
Methoxy-PMS powder.

 Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be a clear, dark red to reddish-purple color.

e Sonication (Optional): For faster dissolution or if any particulate matter remains, sonicate the
tube in a water bath for 5-10 minutes.

» Aliquoting and Storage: Aliquot the 20 mM Methoxy-PMS stock solution into smaller, single-
use volumes (e.g., 20-50 pL) in sterile, light-protected microcentrifuge tubes. This prevents
repeated freeze-thaw cycles which can degrade the compound. Store the aliquots at -80°C
for long-term storage (up to 1 year) or at -20°C for shorter-term storage (up to 6 months).[5]

[7]
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Protocol for Preparing a 3 mM Methoxy-PMS Stock
Solution in Water

For applications where DMSO may interfere with the experimental system, a water-based stock
solution can be prepared.

Pre-weighing Preparation: Wear appropriate PPE and work in a suitable, well-ventilated
space.

* Weighing Methoxy-PMS: Tare a sterile microcentrifuge tube on an analytical balance. Weigh
out 1.01 mg of Methoxy-PMS powder into the tube.

e Solvent Addition: Add 1.0 mL of sterile, deionized or distilled water to the tube.

» Dissolution: Tightly cap the tube and vortex for 2-3 minutes. Methoxy-PMS is less soluble in
water, so complete dissolution may take longer.

e Sonication: To aid dissolution, sonicate the tube in a water bath for 10-15 minutes. Visually
inspect to ensure no solid particles remain.

» Aliquoting and Storage: Aliquot the 3 mM aqueous stock solution into single-use volumes in
sterile, light-protected tubes. Store at -80°C for up to 1 year. It is recommended to use
agueous solutions shortly after preparation for best results.

Application: Use in WST-8 Cell Viability Assay

Methoxy-PMS is a crucial component of the WST-8 cell viability assay, where it acts as an
electron mediator between intracellular NAD(P)H and the extracellular WST-8 tetrazolium salt.

[1]

Preparation of WST-8/Methoxy-PMS Working Solution

A typical protocol involves preparing a combined working solution immediately before use. For
example, a working solution can be made by mixing a WST-8 solution with a Methoxy-PMS
solution. A common final concentration of Methoxy-PMS in the assay is 0.2 mM.[3] To achieve
this, the 20 mM Methoxy-PMS stock solution would be diluted 1:100 into the final assay
medium containing WST-8.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of Methoxy-PMS in a WST-8 assay and the
experimental workflow for preparing the stock solution.

Caption: Mechanism of Methoxy-PMS in a WST-8 assay.
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Caption: Workflow for Methoxy-PMS stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparation of Methoxy-PMS Stock Solution: An
Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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solution-an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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